Cas no 2228617-33-0 (1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2228617-33-0
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 6004168
• PubChem ID: 165700760
• Update Time: 2025-07-02

1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine
• EN300-1774878
• [1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl](methyl)amine
• 2228617-33-0

• Inchi： 1S/C10H19N3/c1-5-13-8-12-7-9(13)6-10(2,3)11-4/h7-8,11H,5-6H2,1-4H3
• InChI Key： ZEZZCXXGXRTKIU-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1=CN=CN1CC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine

Research Brief on 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS: 2228617-33-0)

1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS: 2228617-33-0) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole and amine functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The synthesis of 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine involves a multi-step process that includes the alkylation of imidazole derivatives followed by amine functionalization. Researchers have optimized the synthesis to achieve high yields and purity, which is critical for its application in preclinical studies. The compound's molecular structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry, ensuring its chemical identity and stability.

Pharmacological evaluations of 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine have revealed its affinity for specific neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin pathways. In vitro studies demonstrate its ability to modulate receptor activity with high selectivity, suggesting its potential as a therapeutic agent for neurological disorders such as depression, anxiety, and Parkinson's disease. Furthermore, preliminary in vivo studies in animal models have shown favorable pharmacokinetic profiles, including good blood-brain barrier penetration and acceptable metabolic stability.

Recent advancements in the understanding of this compound's mechanism of action have highlighted its interaction with G-protein-coupled receptors (GPCRs). Molecular docking studies and computational modeling have provided insights into the binding modes and structural requirements for its activity. These findings are instrumental in guiding the design of derivatives with improved efficacy and reduced side effects. Additionally, the compound's potential for combination therapy with existing drugs is being explored to enhance therapeutic outcomes.

Despite its promising attributes, challenges remain in the development of 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine as a clinical candidate. Issues such as dose-dependent toxicity and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the compound's pharmacodynamic and pharmacokinetic properties to meet regulatory standards for human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation from bench to bedside.

In conclusion, 1-(1-ethyl-1H-imidazol-5-yl)-2-methylpropan-2-yl(methyl)amine (CAS: 2228617-33-0) represents a promising avenue for drug discovery in the CNS domain. Its unique chemical structure and pharmacological profile position it as a valuable candidate for further investigation. Future research should focus on elucidating its long-term safety and efficacy, as well as exploring its potential in other therapeutic areas. The continued exploration of this compound underscores the dynamic nature of chemical biology and its pivotal role in advancing medicinal chemistry.